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Compound of Interest

Compound Name: Iodine monofluoride

Cat. No.: B8669435 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Iodine monofluoride (IF) is an interhalogen compound with the CAS number 13873-84-2. This

document provides an in-depth technical overview of its properties, synthesis, and handling,

tailored for professionals in research and development. Due to its high reactivity and instability,

iodine monofluoride is a challenging yet potent reagent with applications in specialized

organic synthesis, particularly in the introduction of fluorine atoms into molecules.

Core Properties of Iodine Monofluoride
Iodine monofluoride is a chocolate-brown solid at low temperatures that is highly unstable

and decomposes at 0 °C.[1] Its properties have been determined primarily through

spectroscopic methods.
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Property Value Reference

CAS Number 13873-84-2 [1]

Molecular Formula IF [1]

Molar Mass 145.903 g/mol [1]

Appearance
Chocolate-brown solid (at low

temperatures)
[1]

Melting Point -45 °C [1]

Decomposition Temperature 0 °C [1]

Molecular and Spectroscopic Properties
Property Value Reference

Iodine-Fluorine Bond Distance 190.9 pm [1]

I-F Bond Dissociation Energy ~277 kJ/mol [1]

Thermodynamic Properties
Property Value (at 298 K) Reference

Standard Enthalpy of

Formation (ΔfH°)
-95.4 kJ/mol [1]

Gibbs Free Energy of

Formation (ΔfG°)
-117.6 kJ/mol [1]

Synthesis of Iodine Monofluoride
Due to its instability, iodine monofluoride is typically generated in situ for immediate use.

Several methods for its preparation have been reported.
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Synthesis Pathways of Iodine Monofluoride

Reactants

Product

Iodine (I₂)

Iodine Monofluoride (IF)

-45 °C in CCl₃F

Fluorine (F₂) Iodine Trifluoride (IF₃)

-78 °C in CCl₃F

Silver(I) Fluoride (AgF)

0 °C

Iodine (I₂) Iodine (I₂)
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Workflow for In Situ Generation and Iodofluorination

Dissolve I₂ in DCM

Add HF-pyridine, stir 15 min

Add Na₂S₂O₈

Add alkene substrate

Stir at room temperature (1-24h)

Quench with NaHCO₃/Na₂SO₃

Extract with DCM

Wash with NaCl solution

Dry and concentrate

Purify product
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Decomposition Pathway of Iodine Monofluoride

5 IF
(Iodine Monofluoride)

2 I₂
(Iodine)

Disproportionation at 0 °C

IF₅

(Iodine Pentafluoride)

Disproportionation at 0 °C

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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